hexanitratocerate(IV)
Overview
Description
Hexanitratocerate(2-) is a cerium coordination entity.
Scientific Research Applications
Oxidizing Agent in Analytical Chemistry Hexanitratocerate(IV), particularly in its ammonium form, has been extensively studied as an oxidizing agent in analytical chemistry. It demonstrates effectiveness in the titration of various acids, such as oxalic and mandelic acids, at room temperature (Rao, 1962). Additionally, it is used for the cerate oxidimetry of alpha-hydroxy and alpha-keto carboxylic acids in acetic acid, showcasing its versatility in different mediums (Gatto & Stone, 1966).
Oxidimetric Reagent Ammonium hexanitratocerate(IV) is suitable as an oxidimetric reagent for various compounds, such as hydrazine and isonicotinic acid hydrazide. This reagent offers rapid titration at room temperature, which is an improvement over other cerimetric methods (Rao & Rao, 1964).
Catalyst and Reagent in Organic Synthesis This compound acts as a catalyst and reagent in various organic synthesis processes. For example, it catalyzes the conversion of aromatic compounds to their iodides, demonstrating its utility in the modification of organic molecules (Sugiyama, 1981). Additionally, it is used in the oxidative generation of α-radicals of carbonyl compounds and their reactions with olefins (Kohno & Narasaka, 1995).
Study in Thermal Decomposition and Structural Changes The thermal decomposition of hexanitratocerate(IV) and the associated structural and physicochemical changes have been a subject of study. This research is crucial for understanding the formation and properties of cerium(IV) oxide catalysts derived from hexanitratocerate(IV) precursors (Zaki & Baird, 1986).
Applications in Pharmaceutical Analysis In pharmaceutical analysis, hexanitratocerate(IV) is used for the determination of various drugs. It serves as a versatile oxidizing agent for several classes of organic compounds, proving its reliability in quantitative analysis (Kumar, Singh, & Shukla, 2013).
Solvent for Cerium(IV)-Mediated Oxidation Reactions Hexanitratocerate(IV) is used in imidazolium ionic liquids as solvents for organic transformations with tetravalent cerium salts. This application demonstrates the adaptability of hexanitratocerate(IV) in different solvent systems for various oxidation reactions (Mehdi et al., 2007).
Properties
Molecular Formula |
CeH6N6O18 |
|---|---|
Molecular Weight |
518.19 g/mol |
IUPAC Name |
cerium;nitric acid |
InChI |
InChI=1S/Ce.6HNO3/c;6*2-1(3)4/h;6*(H,2,3,4) |
InChI Key |
OSUPRVCFDQWKQN-UHFFFAOYSA-N |
Canonical SMILES |
[N+](=O)(O)[O-].[N+](=O)(O)[O-].[N+](=O)(O)[O-].[N+](=O)(O)[O-].[N+](=O)(O)[O-].[N+](=O)(O)[O-].[Ce] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Bromoimidazo[1,2-a]pyridine](/img/structure/B1254105.png)
![1,3-Dimethyl-1h-pyrazolo[3,4-b]quinoline](/img/structure/B1254108.png)
![[(1S,2S,3S,4S,5R,6S,8S,9R,13R,16S,17S)-11-ethyl-3,8-dihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl] 2-acetamidobenzoate](/img/structure/B1254109.png)
